Cas no 82816-38-4 (Benzene, 1,1',1''-[(2-propynyloxy)methylidyne]tris-)

• Product name: Benzene, 1,1',1''-[(2-propynyloxy)methylidyne]tris-
• CAS No: 82816-38-4
• MF: C₂₂H₁₈O
• MW: 298.378
• CID: 2804021
• PubChem ID: 10469980

Benzene, 1,1',1''-[(2-propynyloxy)methylidyne]tris- Chemical and Physical Properties

Names and Identifiers

• 82816-38-4
• DTXSID50440497
• 5,5,5-triphenyl-4-oxa-1-pentyne
• SCHEMBL5324252
• Benzene, 1,1',1''-[(2-propynyloxy)methylidyne]tris-

• Inchi： InChI=1S/C22H18O/c1-2-18-23-22(19-12-6-3-7-13-19,20-14-8-4-9-15-20)21-16-10-5-11-17-21/h1,3-17H,18H2
• InChI Key： MPVHPJWPRAIWCW-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 298.135765193Da
• Monoisotopic Mass: 298.135765193Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų
• XLogP3: 4.9